

Mass Spectrometry Methods for Detecting (Rac)-AZD8186 Metabolites: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	(Rac)-AZD8186	
Cat. No.:	B612112	Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-AZD8186 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI3K) beta (PI3Kβ) and delta (PI3Kδ) isoforms, which are critical components of the PI3K/AKT/mTOR signaling pathway. Dysregulation of this pathway is a hallmark of many cancers, making AZD8186 a promising therapeutic agent. The detection and quantification of AZD8186 and its metabolites in biological matrices are essential for pharmacokinetic (PK), pharmacodynamic (PD), and drug metabolism and pharmacokinetics (DMPK) studies. This document provides detailed application notes and protocols for the analysis of (Rac)-AZD8186 and its metabolites using mass spectrometry-based methods, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

AZD8186 is an orally bioavailable small molecule that targets the p110β and p110δ catalytic subunits of PI3K. By inhibiting these isoforms, AZD8186 effectively downregulates the PI3K/AKT/mTOR signaling cascade, leading to decreased tumor cell proliferation and survival. [1] Understanding the metabolic fate of AZD8186 is crucial for characterizing its overall exposure, identifying potentially active or toxic metabolites, and establishing a comprehensive pharmacokinetic profile.




Mass spectrometry, particularly when coupled with liquid chromatography, offers the high sensitivity and selectivity required for the quantitative analysis of drugs and their metabolites in complex biological fluids such as plasma. A validated bioanalytical method for the determination of **(Rac)-AZD8186** and its active metabolite, AZ13472080, in plasma has been developed and utilized in clinical trials.[2] This document outlines the key experimental procedures and provides representative protocols for such analyses.


Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of **(Rac)-AZD8186** and a general workflow for the mass spectrometric analysis of its metabolites.









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

• 1. Facebook [cancer.gov]



- 2. A Phase I Study Investigating AZD8186, a Potent and Selective Inhibitor of PI3Kβ/δ, in Patients with Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Mass Spectrometry Methods for Detecting (Rac)-AZD8186 Metabolites: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b612112#mass-spectrometry-methodsfor-detecting-rac-azd8186-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com